Cas no 87979-96-2 (6-hydroxy-2-methyl-5-propanoyl-2H-1,4-oxazine-3-carboxylic acid)
87979-96-2 structure
Product Name:6-hydroxy-2-methyl-5-propanoyl-2H-1,4-oxazine-3-carboxylic acid
CAS No:87979-96-2
MF:C9H11NO5
MW:213.187342882156
CID:1916033
PubChem ID:54708739
Update Time:2025-04-21
6-hydroxy-2-methyl-5-propanoyl-2H-1,4-oxazine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-hydroxy-2-methyl-5-propanoyl-2H-1,4-oxazine-3-carboxylic acid
- P-725C
- 2H-1,4-Oxazine-3-carboxylic acid, 6-hydroxy-2-methyl-5-(1-oxopropyl)-
- 6-Hydroxy-2-methyl-5-(1-oxopropyl)-2H-1,4-oxazine-3-carboxylic acid
- 87979-96-2
-
- Inchi: 1S/C9H11NO5/c1-3-5(11)7-9(14)15-4(2)6(10-7)8(12)13/h4,14H,3H2,1-2H3,(H,12,13)
- InChI Key: CDISYUCNUGFSPI-UHFFFAOYSA-N
- SMILES: CCC(C1N=C(C(=O)O)C(C)OC=1O)=O
Computed Properties
- Exact Mass: 213.06372245Da
- Monoisotopic Mass: 213.06372245Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 96.2Ų
6-hydroxy-2-methyl-5-propanoyl-2H-1,4-oxazine-3-carboxylic acid Related Literature
-
Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
87979-96-2 (6-hydroxy-2-methyl-5-propanoyl-2H-1,4-oxazine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk